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Compound of Interest

Compound Name:
2-Nitro-4-

(trifluoromethylsulfonyl)aniline

Cat. No.: B1307868 Get Quote

An In-depth Technical Guide on the Physical Properties of 2-Nitro-4-
(trifluoromethylsulfonyl)aniline

This technical guide provides a comprehensive overview of the known physical properties of 2-
Nitro-4-(trifluoromethylsulfonyl)aniline, CAS Number 400-23-7. The information is intended

for researchers, scientists, and professionals in the field of drug development and chemical

synthesis. This document presents quantitative data in a structured format, details relevant

experimental protocols, and includes workflow diagrams for clarity.

Core Physical Properties
2-Nitro-4-(trifluoromethylsulfonyl)aniline is a yellow crystalline solid.[1][2] Its core physical

and chemical identifiers are summarized below. Many of its properties are predicted through

computational models and are noted as such.
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Property Value Source

IUPAC Name

2-nitro-4-

(trifluoromethylsulfonyl)benzen

amine

N/A

CAS Number 400-23-7 [1][2]

Molecular Formula C7H5F3N2O4S [1][2]

Molecular Weight 270.19 g/mol [1][2]

Appearance Yellow crystalline solid [1][2]

Melting Point 129-130 °C [1][2]

Boiling Point 395.0 ± 42.0 °C (Predicted) [1][2]

Density 1.670 ± 0.06 g/cm³ (Predicted) [1][2]

pKa -5.30 ± 0.10 (Predicted) [1][2]

Experimental Protocols
The following sections describe standard methodologies for determining the key physical

properties listed above. While specific experimental reports for this compound are not detailed

in the provided search results, these protocols represent common, validated techniques in

chemical analysis.

Melting Point Determination (Capillary Method)
The melting point is a critical indicator of purity. The capillary method is a standard and widely

used technique.

Methodology:

Sample Preparation: A small amount of the dry, crystalline 2-Nitro-4-
(trifluoromethylsulfonyl)aniline is finely powdered. This powder is then packed into a

capillary tube (sealed at one end) to a height of 2-3 mm.
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Apparatus Setup: The capillary tube is placed in a melting point apparatus, which contains a

heating block or an oil bath and a thermometer or temperature probe.

Heating: The sample is heated at a steady, slow rate (typically 1-2 °C per minute) as it

approaches the expected melting point.

Observation: The temperature at which the substance first begins to melt (onset) and the

temperature at which it becomes completely liquid (clear point) are recorded. This range is

reported as the melting point. For pure substances, this range is typically narrow (0.5-1 °C).

Sample Preparation:
Finely powder the compound

Packing:
Pack into capillary tube

Apparatus Setup:
Place in melting point apparatus

Heating:
Heat slowly (1-2 °C/min)

Observation & Recording:
Record temperature range
from onset to clear point

Click to download full resolution via product page

Caption: Workflow for Melting Point Determination.

Boiling Point Determination
Given that the reported boiling point is a prediction, experimental determination may be subject

to compound decomposition at high temperatures. A method suitable for small quantities, like

the Siwoloboff method, would be appropriate.

Methodology:

Sample Preparation: A small amount (a few microliters) of the substance is placed in a small

test tube (fusion tube).

Capillary Insertion: A standard melting point capillary tube is sealed at one end and placed,

open end down, into the fusion tube.

Apparatus Setup: The assembly is attached to a thermometer and heated in an oil bath.

Heating and Observation: As the sample is heated, a stream of bubbles will emerge from the

inverted capillary. The heat is then removed.
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Recording: The boiling point is the temperature at which the liquid just begins to re-enter the

capillary tube after the bubbling has ceased.

Sample Preparation:
Place sample in fusion tube

Capillary Insertion:
Add inverted sealed capillary

Heating:
Heat assembly in oil bath

until a steady stream of bubbles emerges

Cooling & Observation:
Remove heat and observe

Recording:
Record temperature when liquid

re-enters the capillary

Click to download full resolution via product page

Caption: Workflow for Boiling Point Determination.

Density Determination (Pycnometer Method)
The density of a solid can be determined using a pycnometer and a non-reacting liquid of

known density in which the solid is insoluble.

Methodology:

Mass of Empty Pycnometer: The mass of a clean, dry pycnometer is accurately measured

(m1).

Mass with Sample: A quantity of 2-Nitro-4-(trifluoromethylsulfonyl)aniline is added to the

pycnometer, and the combined mass is measured (m2).

Mass with Sample and Liquid: A liquid of known density (ρ_l), in which the sample is

insoluble, is added to the pycnometer until it is full. The total mass is measured (m3).

Mass with Liquid Only: The pycnometer is emptied, cleaned, and filled with only the liquid. Its

mass is measured (m4).

Calculation: The density of the solid (ρ_s) is calculated using the formula: ρ_s = [(m2 - m1) *

ρ_l] / [(m4 - m1) - (m3 - m2)]
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calc_node 1. Measure mass of
empty pycnometer (m1)

2. Add solid sample and
measure mass (m2)

Calculate Density (ρ_s)

3. Fill with non-solvent liquid
of known density (ρ_l)

and measure mass (m3)

4. Measure mass of pycnometer
filled only with liquid (m4)
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Prepare solutions of compound
in varying acid concentrations

Measure UV-Vis absorbance
spectrum for each solution

Identify wavelengths with
maximal absorbance change

Plot Absorbance vs.
Hammett Acidity Function (H₀)

Determine pKa from the
inflection point of the curve

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1307868#2-nitro-4-trifluoromethylsulfonyl-aniline-
physical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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